Cas no 434935-69-0 (2-Methyl-6-nitrobenzoic anhydride)

• Product Name: 2-Methyl-6-nitrobenzoic anhydride
• CAS No: 434935-69-0
• MF: C₁₆H₁₂N₂O₇
• MW: 344.275684356689
• MDL: MFCD06797117
• CID: 327008
• PubChem ID: 24885612
• Update Time: 2025-10-21

2-Methyl-6-nitrobenzoic anhydride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitrobenzoic anhydride
• (2-methyl-6-nitrobenzoyl) 2-methyl-6-nitrobenzoate
• Benzoic acid,2-methyl-6-nitro-, 1,1'-anhydride
• 6-Nitro-o-toluic Anhydride
• MNBA
• 2-Methyl-6-nitrobenzoic acid anhydride
• Benzoic acid, 2-methyl-6-nitro-, anhydride
• YEKPNMQQSPHKBP-UHFFFAOYSA-N
• VZ24972
• AS07058
• AM83027
• TRA0072774
• AB0006497
• Bis(2-methyl-6-nitrobenzoic acid)anhydride
• AX8226851
• AB1011497
• W6279
• M1439
• ST24022334
• 4
• 2-METHYL-6-NITROBENZOICANHYDRIDE
• p-Nitrobenzyl2-diazoacetoacetate
• UNII-EC8MK6FE8B
• FT-0658534
• DS-18220
• A826295
• SY075637
• Q11186403
• 2-METHYL-6-NITROBENZOYL 2-METHYL-6-NITROBENZOATE
• SCHEMBL329162
• DTXSID60440549
• AKOS015842197
• 2-methyl-6-nitrobenzoic acid [(2-methyl-6-nitrophenyl)-oxomethyl] ester
• MFCD06797117
• 2-Methyl-6-nitrobenzoic anhydride, 97%
• NS00073859
• EC8MK6FE8B
• (2-methyl-6-nitro-phenyl)carbonyl 2-methyl-6-nitro-benzoate
• 434935-69-0
• C16H12N2O7
• CS-W008194
• DTXCID70391371
• DB-070438

• MDL： MFCD06797117
• Inchi： 1S/C16H12N2O7/c1-9-5-3-7-11(17(21)22)13(9)15(19)25-16(20)14-10(2)6-4-8-12(14)18(23)24/h3-8H,1-2H3
• InChI Key： YEKPNMQQSPHKBP-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=CC=1C)[N+](=O)[O-])=O)C(C1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 344.06400
• Monoisotopic Mass: 344.06445073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Very light yellow red yellow crystal powder
• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 559.4±50.0 °C at 760 mmHg
• Flash Point: 246.5±32.1 °C
• Refractive Index: 1.623
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 135.01000
• LogP: 4.16340
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-Methyl-6-nitrobenzoic anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-6-nitrobenzoic anhydride

2-Methyl-6-nitrobenzoic Anhydride (CAS No. 434935-69-0): A Comprehensive Overview

2-Methyl-6-nitrobenzoic anhydride, a compound with the CAS registry number 434935-69-0, is a significant entity in the realm of organic chemistry, particularly within the domain of aromatic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various chemical synthesis processes. The molecule consists of a benzoic acid derivative with a methyl group at the 2-position and a nitro group at the 6-position, forming an anhydride structure that enhances its reactivity and functional versatility.

The synthesis of 2-methyl-6-nitrobenzoic anhydride involves a series of carefully controlled reactions, often leveraging Friedel-Crafts acylation or other electrophilic substitution methods to introduce the nitro and methyl groups onto the aromatic ring. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproduct formation and improving overall yield. These methods are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority.

One of the most notable applications of 2-methyl-6-nitrobenzoic anhydride lies in its role as an intermediate in pharmaceutical chemistry. The compound's nitro group serves as a valuable functional handle for further modifications, such as reductions to form amino groups or oxidations to generate other reactive species. For instance, in drug discovery pipelines, this compound has been employed to construct bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases.

Recent studies have also highlighted the potential of 2-methyl-6-nitrobenzoic anhydride in materials science, particularly in the development of advanced polymers and coatings. Its anhydride functionality enables it to participate in polycondensation reactions, forming high-performance polyesters or polyamides with tailored mechanical and thermal properties. Researchers have explored its use in creating biodegradable materials for packaging applications, aligning with global efforts to reduce plastic waste.

In addition to its synthetic applications, 2-methyl-6-nitrobenzoic anhydride has been studied for its electronic properties within aromatic systems. Computational chemistry techniques have provided insights into its molecular orbitals and reactivity patterns, shedding light on how substituents influence electronic delocalization across the aromatic ring. These findings are particularly valuable for designing novel sensors or electronic materials with specific charge transport characteristics.

The stability and reactivity of 2-methyl-6-nitrobenzoic anhydride under various conditions have also been subjects of recent investigations. Studies have demonstrated that the compound exhibits moderate thermal stability, making it suitable for reactions conducted at elevated temperatures without significant decomposition. However, its sensitivity to moisture necessitates careful handling during storage and synthesis.

From a safety standpoint, while 2-methyl-6-nitrobenzoic anhydride is not classified as a hazardous material under standard conditions, proper precautions should be taken during its handling to avoid exposure to skin or eyes due to its potential irritant properties. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) when working with this compound in laboratory settings.

In conclusion, 2-methyl-6-nitrobenzoic anhydride (CAS No. 434935-69-0) stands out as a versatile building block in organic synthesis, offering diverse applications across pharmaceuticals, materials science, and electronics. Its unique structural features and functional reactivity continue to drive innovative research directions, underscoring its importance as a key intermediate in modern chemical industries.